Cas no 67497-51-2 ( )

  structure
  structure
Product Name: 
CAS No:67497-51-2
MF:C10H10N2O2S
MW:222.263600826263
CID:966132
PubChem ID:302929
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(1H-benzimidazol-2-ylsulfanyl)acetate
    • (1H-benzimidazol-2-ylmercapto)-acetic acid methyl ester
    • (1H-Benzimidazol-2-ylmercapto)-essigsaeure-methylester
    • AC1L71M4
    • CCG-48179
    • CTK2F7631
    • HMS1526H16
    • Maybridge4_001930
    • methyl ester of 2-(2-benzimidazolylthio)acetic acid
    • NSC190680
    • STOCK2S-34596
    • methyl (1H-benzimidazol-2-ylsulfanyl)acetate
    • Q27165770
    • NSC-190680
    • DTXSID00307309
    • Methyl [(1H-benzimidazol-2-yl)sulfanyl]acetate
    • 67497-51-2
    • methyl (1H-benzimidazol-2-ylthio)acetate
    • CHEBI:94018
    • BRD-K37727696-001-01-7
    • methyl 2-(1H-benzoimidazol-2-ylsulfanyl)acetate
    • SR-01000637743-1
    • 2-(1H-benzimidazol-2-ylthio)acetic acid methyl ester
    • BAS 00687448
    • AKOS000593528
    • STK829788
    •  
    • Inchi: 1S/C10H10N2O2S/c1-14-9(13)6-15-10-11-7-4-2-3-5-8(7)12-10/h2-5H,6H2,1H3,(H,11,12)
    • InChI Key: LQNXNSNLYCZSOL-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OC)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 222.0464
  • Monoisotopic Mass: 222.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 54.98
  • LogP: 1.82800
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